Cas no 5876-98-2 (5-Chloro-2-hydroxyphenylbenzene carboxylate)

• Product Name: 5-Chloro-2-hydroxyphenylbenzene carboxylate
• CAS No: 5876-98-2
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• MDL: MFCD14584785
• CID: 1078404
• Update Time: 2024-07-19

5-Chloro-2-hydroxyphenylbenzene carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxyphenylbenzene carboxylate
• 5-Chloro-2-hydroxyphenyl benzoate
• 1,2-Benzenediol, 4-chloro-, 2-benzoate

• MDL： MFCD14584785
• Inchi： 1S/C13H9ClO3/c14-10-6-7-11(15)12(8-10)17-13(16)9-4-2-1-3-5-9/h1-8,15H
• InChI Key： FNWWEVAGJOXBOD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 499.22217
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 362.2±27.0 °C at 760 mmHg
• Flash Point: 69.3±22.1 °C
• PSA: 108.15

5-Chloro-2-hydroxyphenylbenzene carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃